3-(5-Bromofuran-2-amido)benzoic acid
Overview
Description
“3-[(5-Bromofuran-2-carbonyl)amino]benzoic acid” is a compound with the CAS Number: 667410-26-6 . It has a molecular weight of 310.1 . The IUPAC name for this compound is 3-[(5-bromo-2-furoyl)amino]benzoic acid .
Molecular Structure Analysis
The InChI code for “3-[(5-Bromofuran-2-carbonyl)amino]benzoic acid” is 1S/C12H8BrNO4/c13-10-5-4-9(18-10)11(15)14-8-3-1-2-7(6-8)12(16)17/h1-6H, (H,14,15) (H,16,17) .Physical and Chemical Properties Analysis
The compound is a powder at room temperature .Scientific Research Applications
Synthesis and Characterization in Complexes
- Synthesis and Characterization in Cadmium (II) Complexes : A study by Jaber, Kyhoiesh, and Jawad (2021) focuses on the synthesis of a complex that includes a related structure, highlighting its potential in forming complexes with metals like Cadmium. Analytical techniques supported the azo ligand structures and their metal complex, indicating the role of such compounds in coordination chemistry (Jaber, Kyhoiesh, & Jawad, 2021).
Structural Analysis and Hydrogen Bonding
- Crystal Structure and Hydrogen Bonding : Hemamalini and Fun (2010) investigated a compound structurally similar to 3-[(5-Bromofuran-2-carbonyl)amino]benzoic acid. They found that the carboxyl group of the benzoic acid molecule was twisted away from the attached ring, with molecules interacting through hydrogen bonds, forming a two-dimensional network. This study is significant for understanding the molecular structure and hydrogen bonding capabilities of such compounds (Hemamalini & Fun, 2010).
Antimicrobial Screening
- Antimicrobial Properties : Kumari et al. (2019) explored the biological importance of benzofuran aryl ureas and carbamates, which are structurally related to 3-[(5-Bromofuran-2-carbonyl)amino]benzoic acid. Their study reports on the synthesis of these compounds and their screening for antimicrobial activities, demonstrating the potential of such compounds in antimicrobial research (Kumari et al., 2019).
Biosynthesis of Natural Products
- Role in Natural Product Biosynthesis : Kang, Shen, and Bai (2012) discussed the biosynthesis of natural products derived from a precursor structurally related to 3-[(5-Bromofuran-2-carbonyl)amino]benzoic acid. This precursor is essential for a large group of natural products, indicating the significance of such compounds in the field of biosynthesis and natural product chemistry (Kang, Shen, & Bai, 2012).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with the compound are H302, H315, H319, H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
It’s known that benzoic acid derivatives can interact with a variety of biological targets .
Mode of Action
It’s known that benzoic acid derivatives can interact with their targets through various mechanisms . For instance, they can bind to amino acids, leading to changes in protein function .
Biochemical Pathways
Benzoic acid derivatives are known to participate in a variety of biochemical reactions .
Pharmacokinetics
It’s known that benzoic acid derivatives are generally well-absorbed and can be metabolized in the liver .
Result of Action
Benzoic acid derivatives can have a variety of effects depending on their specific targets .
Action Environment
The action, efficacy, and stability of 3-[(5-Bromofuran-2-carbonyl)amino]benzoic acid can be influenced by various environmental factors. These can include pH, temperature, and the presence of other molecules . .
Properties
IUPAC Name |
3-[(5-bromofuran-2-carbonyl)amino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrNO4/c13-10-5-4-9(18-10)11(15)14-8-3-1-2-7(6-8)12(16)17/h1-6H,(H,14,15)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXDUZAIVEZOUEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CC=C(O2)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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